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Compound of Interest

Compound Name: alpha-Sinensal

Cat. No.: B100234 Get Quote

This document provides a comprehensive guide for the safe and compliant disposal of alpha-
Sinensal, tailored for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to be aware of the hazards associated

with alpha-Sinensal and to use appropriate personal protective equipment (PPE).

Hazard Identification: Alpha-Sinensal is an orange liquid with a sweet, fruity aroma.[1] While

some safety data sheets (SDS) do not assign a GHS hazard classification[2], others indicate

it can be an irritant to the skin, eyes, and respiratory system.[1][2] It may also cause skin

sensitization and can be harmful if swallowed and enters the airways.[1][3] Critically, it is

considered toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[1]

Personal Protective Equipment (PPE): When handling alpha-Sinensal for disposal, the

following PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles or glasses.[2][4]

Hand Protection: Wear chemically impermeable gloves.[4]

Protective Clothing: A lab coat is required.[5] For larger spills, fire/flame resistant and

impervious clothing may be necessary.[4]
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Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood. If exposure limits are exceeded or irritation is experienced, a full-face

respirator may be required.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for alpha-Sinensal. This information is

crucial for a proper risk assessment prior to handling and disposal.

Property Value Reference(s)

Physical State Orange Liquid [1]

Flash Point 157.78 °C (316.00 °F) TCC [2]

Boiling Point 180 °C @ 1.00 mm Hg [2]

Solubility
Insoluble in water; miscible

with ethanol
[1][2]

Toxicity (Oral LD50) > 5.0 g/kg (Rat, Rabbit) [1]

Environmental Hazard
Toxic to aquatic organisms

(R51/53)
[1]

Vapor Pressure
0.000119 mmHg @ 25.00 °C

(estimated)
[2]

Step-by-Step Disposal Protocol
The proper disposal of alpha-Sinensal must follow institutional and national environmental

regulations.[3] Under no circumstances should alpha-Sinensal be disposed of down the drain

or in regular trash.[5][6]

Step 1: Waste Classification and Segregation
Classify the Waste: Based on its properties, alpha-Sinensal waste should be classified as a

non-halogenated organic solvent waste that is toxic to aquatic life.
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Segregate Incompatibles: Store alpha-Sinensal waste separately from incompatible

materials such as strong oxidizing agents, strong acids, and bases.[7][8] Do not mix it with

other waste streams like halogenated solvents or corrosive waste.[9] Keeping waste streams

separate is crucial for safety and proper disposal.[5]

Step 2: Waste Collection and Containerization
Select an Appropriate Container: Use a designated, chemically compatible, and leak-proof

waste container.[9][10] Plastic or the original container, if in good condition, are often suitable

choices.[7][11] Ensure the container has a secure, tight-fitting cap.[7]

Collect the Waste: Carefully pour or transfer the alpha-Sinensal waste into the designated

container. Avoid overfilling; it is recommended not to fill liquid waste containers beyond 90%

capacity to prevent spills and allow for vapor expansion.[9]

Keep Containers Closed: Waste containers must be kept securely capped at all times,

except when adding waste.[7][11]

Step 3: Labeling and Storage
Label the Container: Clearly label the waste container with its contents.[5] The label must

include the words "Hazardous Waste," the full chemical name ("alpha-Sinensal"), and a

clear indication of the associated hazards (e.g., "Aquatic Toxin," "Irritant").[11]

Store in a Designated Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA).[7][11] This area must be at or near the point of waste

generation and away from heat sources or direct sunlight.[5][7]

Secondary Containment: It is best practice to place the waste container in a secondary

containment tray or bin to mitigate potential leaks or spills.[9][10]

Step 4: Arrange for Professional Disposal
Contact EH&S: Once the waste container is full or has been in storage for the maximum

allowed time (check your institution's policy, often 6-12 months for partially filled containers),

contact your institution's Environmental Health and Safety (EH&S) department or equivalent

office to arrange for a waste pickup.[10][11]
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Documentation: Follow all institutional procedures for waste disposal requests and maintain

any required documentation.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of alpha-Sinensal.
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Caption: Workflow for the safe disposal of alpha-Sinensal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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